Cas no 1804514-29-1 (4-Cyano-6-mercaptonicotinic acid)
4-Cyano-6-mercaptonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-6-mercaptonicotinic acid
-
- Inchi: 1S/C7H4N2O2S/c8-2-4-1-6(12)9-3-5(4)7(10)11/h1,3H,(H,9,12)(H,10,11)
- InChI Key: LOGHSWOTCVNHHR-UHFFFAOYSA-N
- SMILES: S=C1C=C(C#N)C(C(=O)O)=CN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 359
- XLogP3: -0.5
- Topological Polar Surface Area: 105
4-Cyano-6-mercaptonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008429-250mg |
4-Cyano-6-mercaptonicotinic acid |
1804514-29-1 | 95% | 250mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A029008429-1g |
4-Cyano-6-mercaptonicotinic acid |
1804514-29-1 | 95% | 1g |
$3,039.75 | 2022-04-02 |
4-Cyano-6-mercaptonicotinic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-Cyano-6-mercaptonicotinic acid
4-Cyano-6-Mercaptonicotinic Acid: A Comprehensive Overview
4-Cyano-6-Mercaptonicotinic Acid, also known by its CAS number 1804514-29-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound is characterized by a nicotinic acid backbone with a cyano group at the 4-position and a mercapto group at the 6-position, which contributes to its diverse chemical reactivity and biological activity.
The synthesis of 4-Cyano-6-Mercaptonicotinic Acid involves a series of well-established organic reactions, including nitrile substitution and mercaptation. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. The compound's structure allows for various functional group transformations, which can be exploited to design novel bioactive molecules.
In terms of biological activity, 4-Cyano-6-Mercaptonicotinic Acid has shown promise in several areas. Studies have demonstrated its potential as an antioxidant, where the mercapto group plays a crucial role in neutralizing reactive oxygen species. Additionally, the compound exhibits anti-inflammatory properties, which could be attributed to its ability to modulate key inflammatory pathways. Recent research has also highlighted its potential as a chemopreventive agent, particularly in the context of cancer prevention.
The pharmacokinetic profile of 4-Cyano-6-Mercaptonicotinic Acid is another area of active investigation. Early studies suggest that the compound has favorable absorption characteristics, though further research is needed to fully understand its bioavailability and metabolic pathways. Its ability to cross cellular membranes efficiently could make it an attractive candidate for drug delivery systems targeting specific tissues or organs.
In recent years, there has been growing interest in exploring the use of 4-Cyano-6-Mercaptonicotinic Acid in the development of therapeutics for neurodegenerative diseases. Preclinical studies have indicated that the compound may possess neuroprotective properties, potentially offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued research into the mechanisms underlying its biological effects.
The versatility of 4-Cyano-6-Mercaptonicotinic Acid extends beyond its direct biological applications. Its structural features make it an ideal building block for constructing more complex molecules with enhanced bioactivity. For instance, researchers have successfully incorporated this compound into heterocyclic frameworks, leading to novel compounds with improved pharmacological profiles.
In conclusion, 4-Cyano-6-Mercaptonicotinic Acid, CAS number 1804514-29-1, represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique chemical structure, coupled with promising biological activity, positions it as a key player in advancing therapeutic interventions across various disease states. As research continues to unfold, it is anticipated that this compound will contribute significantly to the field of medicinal chemistry.
1804514-29-1 (4-Cyano-6-mercaptonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)